Cas no 2172264-00-3 (2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride)

• Product Name: 2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• CAS No: 2172264-00-3
• MF: C₁₀H₁₀FN₃O₃S
• MW: 271.268104076386
• CID: 6313678
• PubChem ID: 165868594
• Update Time: 2025-11-03

2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• 2172264-00-3
• 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride
• EN300-1582280

• Inchi： 1S/C10H10FN3O3S/c11-18(15,16)10-7-1-3-12-9(7)13-8(14-10)6-2-4-17-5-6/h1,3,6H,2,4-5H2,(H,12,13,14)
• InChI Key： XIJYJNQRHFSYIP-UHFFFAOYSA-N
• SMILES： S(C1C2C=CNC=2N=C(C2COCC2)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 271.04269053g/mol
• Monoisotopic Mass: 271.04269053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride

Compound CAS No. 2172264-00-3: 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride

The compound with CAS No. 2172264-00-3, known as 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolopyrimidine core with a sulfonyl fluoride group and an oxolane substituent. The pyrrolo[2,3-d]pyrimidine framework is a heterocyclic aromatic system that has been extensively studied for its potential in drug design due to its ability to interact with various biological targets.

The sulfonyl fluoride group attached to the pyrrolopyrimidine core introduces additional functional complexity, enhancing the molecule's reactivity and bioavailability. This feature makes it particularly appealing for applications in enzyme inhibition and drug delivery systems. Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutic agents targeting specific cellular pathways.

The oxolan-3-yl substituent further modulates the physical and chemical properties of the molecule, influencing its solubility, stability, and interactions with biological systems. Researchers have demonstrated that this substitution pattern can significantly impact the pharmacokinetic profile of the compound, making it a promising candidate for drug development.

In terms of synthesis, the preparation of 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride involves a multi-step process that typically begins with the construction of the pyrrolopyrimidine core. This is followed by functionalization with the sulfonyl fluoride group and subsequent substitution at the oxolane position. The synthesis requires precise control over reaction conditions to ensure high yields and purity, reflecting the complexity of this molecule.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic properties, conformational flexibility, and potential binding modes with biological targets. For instance, docking simulations have revealed that the sulfonyl fluoride group can act as a potent inhibitor of certain kinases, suggesting its utility in anti-cancer therapies.

The pyrrolo[2,3-d]pyrimidine moiety has also been implicated in nucleic acid interactions, leading to investigations into its potential as an antiviral agent. Preliminary experiments have shown that this compound can interfere with viral replication mechanisms, although further research is needed to validate these findings.

In addition to its pharmacological applications, 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride has been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have focused on its ability to form self-assembled monolayers and its potential as a building block for advanced materials.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties and applications. Collaborative efforts between academic institutions and industry have facilitated the translation of fundamental research into practical applications, underscoring the importance of interdisciplinary collaboration in modern chemistry.

In conclusion, CAS No. 2172264-00-3, or 2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride, represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its complex structure and functional groups make it a valuable tool for advancing both medicinal chemistry and materials science research.